Cas no 946231-75-0 (N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,3-dimethoxybenzamide)

• Product Name: N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,3-dimethoxybenzamide
• CAS No: 946231-75-0
• MF: C₂₁H₂₆ClN₃O₅S
• MW: 467.966243267059
• CID: 6020202
• PubChem ID: 22578797
• Update Time: 2025-10-21

N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,3-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,3-dimethoxybenzamide
• N-[2-[4-(3-chlorophenyl)piperazin-1-yl]sulfonylethyl]-2,3-dimethoxybenzamide
• Benzamide, N-[2-[[4-(3-chlorophenyl)-1-piperazinyl]sulfonyl]ethyl]-2,3-dimethoxy-
• 946231-75-0
• AKOS002047718
• N-(2-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}ethyl)-2,3-dimethoxybenzamide
• F2068-0035
• N-(2-((4-(3-chlorophenyl)piperazin-1-yl)sulfonyl)ethyl)-2,3-dimethoxybenzamide

• Inchi： 1S/C21H26ClN3O5S/c1-29-19-8-4-7-18(20(19)30-2)21(26)23-9-14-31(27,28)25-12-10-24(11-13-25)17-6-3-5-16(22)15-17/h3-8,15H,9-14H2,1-2H3,(H,23,26)
• InChI Key： FWUCPPLLDPKIPF-UHFFFAOYSA-N
• SMILES： C(NCCS(N1CCN(C2=CC=CC(Cl)=C2)CC1)(=O)=O)(=O)C1=CC=CC(OC)=C1OC

Computed Properties

• Exact Mass: 467.1281698g/mol
• Monoisotopic Mass: 467.1281698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 96.6Ų

Additional information on N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,3-dimethoxybenzamide

N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,3-dimethoxybenzamide (CAS No. 946231-75-0): A Comprehensive Overview

N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,3-dimethoxybenzamide (CAS No. 946231-75-0) is a specialized chemical compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This compound, with its complex molecular structure, belongs to the class of sulfonamide derivatives and is characterized by the presence of a piperazine ring, a chlorophenyl group, and a dimethoxybenzamide moiety. Its unique structural features make it a promising candidate for various therapeutic applications.

The molecular formula of N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,3-dimethoxybenzamide is C21H26ClN3O5S, with a molecular weight of approximately 467.97 g/mol. The compound's structure includes a sulfonyl group bridging the piperazine and ethylamine segments, which is a key feature contributing to its biological activity. Researchers have explored its potential as a ligand for receptor binding studies, particularly in the context of neurological and cardiovascular research.

One of the most frequently asked questions about N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,3-dimethoxybenzamide is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, while its aqueous solubility is limited. This property is crucial for researchers designing in vitro and in vivo experiments, as it influences the compound's bioavailability and formulation strategies.

In recent years, the scientific community has shown growing interest in piperazine-containing compounds like N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,3-dimethoxybenzamide due to their diverse pharmacological profiles. These compounds often demonstrate modulatory effects on neurotransmitter systems, making them valuable tools for studying conditions such as anxiety, depression, and cognitive disorders. The 3-chlorophenyl substitution in this particular derivative enhances its binding affinity to certain receptor subtypes, a feature that has been explored in recent patent literature.

The synthesis of N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,3-dimethoxybenzamide typically involves multi-step organic reactions, with the key steps being the sulfonylation of the piperazine intermediate followed by amide bond formation with the dimethoxybenzoyl chloride derivative. Researchers have optimized these synthetic routes to improve yields and purity, as documented in several peer-reviewed publications. The compound's purity is typically verified using high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From a commercial perspective, N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,3-dimethoxybenzamide is primarily available as a research chemical for laboratory use. Its market demand has been steadily increasing, particularly from academic institutions and pharmaceutical companies engaged in central nervous system drug discovery. The compound is typically supplied in milligram to gram quantities, with purity specifications ranging from 95% to 98% for most research applications.

Recent advancements in computational chemistry have enabled researchers to better understand the structure-activity relationship (SAR) of N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,3-dimethoxybenzamide. Molecular docking studies have revealed potential binding modes with various protein targets, providing insights for further structural modifications. These computational approaches, combined with experimental data, are accelerating the development of novel analogs with improved pharmacological properties.

Storage and handling of N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,3-dimethoxybenzamide require standard laboratory precautions. The compound should be stored in a cool, dry environment, protected from light and moisture, typically at temperatures between 2-8°C for long-term stability. While not classified as highly hazardous, researchers are advised to follow good laboratory practices when working with this material, including the use of appropriate personal protective equipment.

The future research directions for N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,3-dimethoxybenzamide include exploring its potential as a lead compound for developing new therapeutic agents. Particular focus areas include its possible applications in neuroprotection and metabolic regulation, based on preliminary findings from cell-based assays. Additionally, researchers are investigating its potential as a molecular probe for studying receptor-ligand interactions in complex biological systems.

For scientists seeking alternatives or related compounds, several structural analogs of N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,3-dimethoxybenzamide are available in the market. These include variations in the piperazine substitution pattern, aromatic ring modifications, and sulfonamide linker alterations. Such derivatives allow researchers to systematically study the impact of specific structural features on biological activity, facilitating the rational design of more effective compounds.

In conclusion, N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,3-dimethoxybenzamide (CAS No. 946231-75-0) represents an important compound in medicinal chemistry research. Its unique structural features and promising pharmacological profile continue to attract scientific interest, particularly in the context of neurological drug discovery and receptor pharmacology studies. As research progresses, this compound and its derivatives may contribute to the development of novel therapeutic agents addressing unmet medical needs.